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Abstract

This technical guide provides a comprehensive overview of Potassium L-alaninate, the
potassium salt of the non-essential amino acid L-alanine. This document consolidates available
data on its physicochemical properties, synthesis, and analytical methods. It further explores its
biological significance, particularly focusing on the role of its parent amino acid, L-alanine, in
cellular signaling pathways, and discusses its potential applications in research and drug
development. This guide is intended to be a valuable resource for professionals in the fields of
biochemistry, medicinal chemistry, and pharmaceutical sciences.

Introduction

Potassium L-alaninate (CAS Number: 34237-23-5) is an organic potassium salt derived from
L-alanine, a fundamental building block of proteins.[1][2] While L-alanine's role in metabolic
processes is well-documented, Potassium L-alaninate is of increasing interest for its potential
applications as a reagent in scientific research, in biological studies investigating metabolic
pathways, and as a component in drug delivery systems due to its biocompatibility.[1] This
guide aims to provide a detailed technical summary of the current knowledge on Potassium L-
alaninate.

Physicochemical Properties
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A summary of the known physicochemical properties of Potassium L-alaninate is presented in

Table 1. It is typically a white crystalline powder that is soluble in water.[1]

Table 1: Physicochemical Properties of Potassium L-alaninate

Property Value Reference
CAS Number 34237-23-5 [11[2]
Molecular Formula C3HeKNO:2 [1][2]
Molecular Weight 127.18 g/mol [1112]
Appearance White crystalline powder [1]
Solubility Soluble in water [1]

potassium;(2S)-2-
IUPAC Name _
aminopropanoate

[2]

Canonical SMILES CC(C(=O)[O-])N.[K+]

[2]

pKai (-COOH): ~2.3, pKaz (-

pKa (of L-alanine)
NHs+): ~9.7

[1]

Note: Specific quantitative data for the melting point and a full experimental pKa value for

Potassium L-alaninate are not readily available in the reviewed literature. The provided pKa

values are for the parent amino acid, L-alanine.

Synthesis and Purification

The primary method for synthesizing Potassium L-alaninate is through the neutralization of L-

alanine with potassium hydroxide.[1]

Experimental Protocol: Synthesis of Potassium L-

alaninate

Objective: To synthesize Potassium L-alaninate from L-alanine and potassium hydroxide.

Materials:
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e L-alanine

e Potassium hydroxide (KOH)

e Deionized water

o Ethanol (for recrystallization)

e Magnetic stirrer and stir bar

o Beakers and other standard laboratory glassware
e pH meter

Procedure:

 Dissolution: Dissolve a known molar equivalent of L-alanine in deionized water in a beaker
with continuous stirring.

e Neutralization: Slowly add a stoichiometric equivalent of a potassium hydroxide solution to
the L-alanine solution. Monitor the pH of the reaction mixture; the optimal pH for the reaction
is between 10 and 12.[1]

o Reaction Completion: Continue stirring at room temperature. The reaction is typically rapid,
often completing in under 15 minutes at 25°C.[1]

 Purification (Recrystallization):
o Concentrate the resulting solution by rotary evaporation to remove most of the water.

o Add ethanol to the concentrated aqueous solution to induce precipitation of Potassium L-
alaninate.

o Cool the mixture in an ice bath to maximize crystal formation.
o Collect the crystals by vacuum filtration and wash with cold ethanol.

o Dry the crystals under vacuum to obtain the final product.
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Diagram of Synthesis Workflow:
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Caption: General workflow for the synthesis and purification of Potassium L-alaninate.

Analytical Characterization

Characterization of Potassium L-alaninate can be performed using various spectroscopic
techniques. While a complete set of spectra for Potassium L-alaninate is not readily available,
data for L-alanine and its derivatives provide expected spectral features.

Table 2: Spectroscopic Data

Technique Expected Features

Signals corresponding to the methyl, alpha-
1H NMR hydrogen, and amine protons of the alaninate

backbone.

Resonances for the methyl carbon, alpha-

13C NMR
carbon, and carboxylate carbon.

Characteristic peaks for N-H stretching, C-H
stretching, and the asymmetric and symmetric

FT-IR stretching of the carboxylate group (COO™). A
notable feature is the carboxylate symmetric
stretch around 1410 cm~2.[1]

A molecular ion peak corresponding to the mass
Mass Spec. of the alaninate anion (CsHsNO2") and the

potassium cation (K*).

Biological Activity and Signaling Pathways

The biological activity of Potassium L-alaninate is intrinsically linked to the metabolic roles of
L-alanine. L-alanine is a key player in cellular energy metabolism and has been identified as an
activator of the AMP-activated protein kinase (AMPK) signaling pathway.[3][4][5]

L-alanine and the AMPK Signaling Pathway

AMPK is a crucial cellular energy sensor that, when activated, orchestrates a metabolic switch
from anabolic to catabolic pathways to restore cellular energy homeostasis. L-alanine has been
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shown to acutely activate AMPK in hepatic cells.[3][4][5] This activation is mediated by the
intracellular metabolism of L-alanine, which leads to a decrease in TCA cycle intermediates and
an increase in the AMP/ATP ratio.[3][5]

Diagram of L-alanine-mediated AMPK Activation:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
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and industry.
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Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

9/9

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15175559?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

